Cas no 919791-84-7 (Pyrene, 1,1'-[3'-(10-phenyl-9-anthracenyl)[1,1'-biphenyl]-3,5-diyl]bis-)

• Product Name: Pyrene, 1,1'-[3'-(10-phenyl-9-anthracenyl)[1,1'-biphenyl]-3,5-diyl]bis-
• CAS No: 919791-84-7
• MF: C₆₄H₃₈
• MW: 806.986536502838
• CID: 760888
• PubChem ID: 57757314
• Update Time: 2025-04-19

Pyrene, 1,1'-[3'-(10-phenyl-9-anthracenyl)[1,1'-biphenyl]-3,5-diyl]bis- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1,1'-[3'-(10-phenyl-9-anthracenyl)[1,1'-biphenyl]-3,5-diyl]bis-
• 1-[3-[3-(10-phenylanthracen-9-yl)phenyl]-5-pyren-1-ylphenyl]pyrene
• 919791-84-7
• DTXSID60727847
• 1,1'-[3'-(10-Phenylanthracen-9-yl)[1,1'-biphenyl]-3,5-diyl]dipyrene

• Inchi： 1S/C64H38/c1-2-11-39(12-3-1)61-53-19-4-6-21-55(53)62(56-22-7-5-20-54(56)61)47-18-10-17-46(35-47)48-36-49(51-31-27-44-25-23-40-13-8-15-42-29-33-57(51)63(44)59(40)42)38-50(37-48)52-32-28-45-26-24-41-14-9-16-43-30-34-58(52)64(45)60(41)43/h1-38H
• InChI Key： YFBGFHNUUJLEQL-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(C=CC=1C(=CC=3)C1C=C(C3C=CC=C(C=3)C3=C5C=CC=CC5=C(C5C=CC=CC=5)C5=CC=CC=C35)C=C(C=1)C1=CC=C3C=CC5=CC=CC6C=CC1=C3C=65)=C24

Computed Properties

• Exact Mass: 806.297351212g/mol
• Monoisotopic Mass: 806.297351212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 64
• Rotatable Bond Count: 5
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.8
• Topological Polar Surface Area: 0Ų